Cas no 849062-13-1 (3-(2'-Fluorobenzyloxy)phenylboronic Acid)

3-(2'-Fluorobenzyloxy)phenylboronic Acid structure
849062-13-1 structure
Product name:3-(2'-Fluorobenzyloxy)phenylboronic Acid
CAS No:849062-13-1
MF:C13H12BFO3
MW:246.041987419128
MDL:MFCD07369750
CID:716684
PubChem ID:24883695

3-(2'-Fluorobenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
    • 3-(2'-Fluorobenzyloxy)phenylboronic acid
    • 3-(2-Fluorobenzyloxy)phenylboronic acid
    • Boronic acid,B-[3-[(2-fluorophenyl)methoxy]phenyl]-
    • [3-[(2-fluorophenyl)methoxy]phenyl]boronic acid
    • Boronic acid, B-[3-[(2-fluorophenyl)methoxy]phenyl]-
    • SY276958
    • AKOS009319996
    • AB32218
    • 3-[(2-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
    • DTXSID80584616
    • CS-0174188
    • {3-[(2-Fluorophenyl)methoxy]phenyl}boronic acid
    • 3-[(2-Fluorobenzyl)oxy]phenylboronic Acid
    • MFCD07369750
    • 3-(2''-Fluorobenzyloxy)phenylboronic Acid
    • 849062-13-1
    • BS-22483
    • (3-((2-Fluorobenzyl)oxy)phenyl)boronicacid
    • BP-12148
    • SCHEMBL4317982
    • 3-(2'-Fluorobenzyloxy)phenylboronic Acid
    • MDL： MFCD07369750
    • Inchi： 1S/C13H12BFO3/c15-13-7-2-1-4-10(13)9-18-12-6-3-5-11(8-12)14(16)17/h1-8,16-17H,9H2
    • InChI Key： CPTYKSHXZNSHLB-UHFFFAOYSA-N
    • SMILES： B(C1=CC=CC(OCC2=CC=CC=C2F)=C1)(O)O

Computed Properties

  • Exact Mass: 246.08600
  • Monoisotopic Mass: 246.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.26
  • Melting Point: 94-106 °C (lit.)
  • Boiling Point: 427.7°C at 760 mmHg
  • Flash Point: 212.5°C
  • Refractive Index: 1.577
  • PSA: 49.69000
  • LogP: 1.08450
  • pka: 8.02±0.10(Predicted)

3-(2'-Fluorobenzyloxy)phenylboronic Acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

3-(2'-Fluorobenzyloxy)phenylboronic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(2'-Fluorobenzyloxy)phenylboronic Acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
F596765-1g
3-(2'-Fluorobenzyloxy)phenylboronic Acid
 849062-13-1
1g
 $ 130.00 2022-06-04
abcr
AB271521-1 g
3-(2'-Fluorobenzyloxy)phenylboronic acid; 95%
 849062-13-1
1g
 €110.00 2023-04-26
Apollo Scientific
PC430500-250mg
3-(2'-Fluorobenzyloxy)phenylboronic acid
 849062-13-1
250mg
 £85.00 2023-09-02
eNovation Chemicals LLC
D637150-10g
3-(2'-Fluorobenzyloxy)phenylboronicacid
 849062-13-1 95%
10g
 $300 2024-08-03
A2B Chem LLC
AB54956-5g
3-(2'-Fluorobenzyloxy)phenylboronic acid
 849062-13-1 97%
5g
 $142.00 2024-04-19
1PlusChem
1P003C6K-5g
(3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
 849062-13-1 97%
5g
 $150.00 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1244858-5g
(3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
 849062-13-1 98%
5g
 ￥1846.00 2024-07-28
1PlusChem
1P003C6K-1g
(3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
 849062-13-1 97%
1g
 $61.00 2025-02-19
Aaron
AR003CEW-250mg
(3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
 849062-13-1 95%
250mg
 $500.00 2025-01-22
abcr
AB271521-5 g
3-(2'-Fluorobenzyloxy)phenylboronic acid; 95%
 849062-13-1
5g
 €246.00 2023-04-26

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Amadis Chemical Company Limited
(CAS:849062-13-1)3-(2'-Fluorobenzyloxy)phenylboronic Acid
Purity:99%
Quantity:25g
Price ($):298.0